Cas no 83449-53-0 (2H-1-BENZOTHIOPYRAN-4-OL, 3-BROMO-7-CHLORO-3,4-DIHYDRO-)

83449-53-0 structure
Product name:2H-1-BENZOTHIOPYRAN-4-OL, 3-BROMO-7-CHLORO-3,4-DIHYDRO-
2H-1-BENZOTHIOPYRAN-4-OL, 3-BROMO-7-CHLORO-3,4-DIHYDRO- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-BENZOTHIOPYRAN-4-OL, 3-BROMO-7-CHLORO-3,4-DIHYDRO-
- DB-204487
- 83449-53-0
- SCHEMBL10363882
- 3-bromo-7-chlorothiochroman-4-ol
- URSZBVVZJJVTRE-UHFFFAOYSA-N
- 3-bromo-7-chlorothiochroman-4-o1
- 3-Bromo-7-chloro-3,4-dihydro-2h-1-benzothiopyran-4-ol
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- Inchi: InChI=1S/C9H8BrClOS/c10-7-4-13-8-3-5(11)1-2-6(8)9(7)12/h1-3,7,9,12H,4H2
- InChI Key: URSZBVVZJJVTRE-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 277.91678Da
- Monoisotopic Mass: 277.91678Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 45.5Ų
2H-1-BENZOTHIOPYRAN-4-OL, 3-BROMO-7-CHLORO-3,4-DIHYDRO- Related Literature
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3. Stapling of unprotected helical peptides via photo-induced intramolecular thiol–yne hydrothiolation†Yuan Tian,Jingxu Li,Hui Zhao,Xiangze Zeng,Dongyuan Wang,Qisong Liu,Xiaogang Niu,Xuhui Huang,Naihan Xu,Zigang Li Chem. Sci., 2016,7, 3325-3330
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Maria Ivanovskaya,Evgeni Ovodok,Dzmitry Kotsikau,Igor Azarko,Matej Micusik,Maria Omastova,Vyacheslav Golovanov RSC Adv., 2020,10, 25602-25608
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Sohyun Park,Hungu Kang,Hyo Jae Yoon J. Mater. Chem. A, 2019,7, 14419-14446
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